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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763 Get Quote

Initial investigations into the usability of Alorac for controlled environment studies have

revealed a critical misidentification of the compound's primary application. Search results

indicate that Alorac is not a pharmaceutical agent intended for clinical or preclinical research in

controlled settings, but rather a plant growth regulator and herbicide.[1] This document aims to

clarify the existing information on Alorac and explain the absence of data related to its use in

drug development and controlled environment studies for that purpose.

Alorac: Chemical and Physical Properties
Alorac is a synthetic, halogenated aliphatic compound.[1] Its chemical formula is C₅HCl₅O₃,

and its IUPAC name is (2Z)-2,3,5,5,5-pentachloro-4-oxopent-2-enoic acid.[2][3]

Property Value Reference

Molecular Formula C₅HCl₅O₃ [3][4]

Molecular Weight 286.32 g/mol [3][4]

CAS Registry Number 19360-02-2 [2][3]

Physical State

Not specified, often formulated

as a 50% water-dispersible

granular

[1]

Mode of Action
Gibberellin biosynthesis

inhibitor
[1]
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Formulation and Commercial Availability
Alorac has been commercially available, often formulated as a 50% water-dispersible granular

product.[1] It was first introduced for agricultural use in the early 2000s.[1] While it may be

considered obsolete in some regions, it might still be available in certain countries.[1]

Mechanism of Action
The primary mechanism of action identified for Alorac is the inhibition of gibberellin

biosynthesis in plants.[1] Gibberellins are plant hormones that regulate various developmental

processes, including stem elongation, germination, dormancy, flowering, and leaf and fruit

senescence. By inhibiting the synthesis of these hormones, Alorac acts as a plant growth

regulator.

Controlled Environment Studies: A Lack of Relevant
Data
A thorough review of publicly available scientific literature and databases reveals no evidence

of Alorac being used in controlled environment studies within the context of drug development

or for administration to humans or animals. The term "controlled environment" in relation to

Alorac would pertain to agricultural research settings, such as greenhouses or growth

chambers, to study its effects on plants.[5][6][7][8][9]

The search for clinical trials or a mechanism of action related to human or animal physiology for

a compound named "Alorac" did not yield any relevant results. The retrieved information

pertained to other, unrelated pharmaceutical agents.

Conclusion
Based on the available data, Alorac is a herbicide and plant growth regulator. There is no

scientific basis to support its use in controlled environment studies for pharmaceutical or clinical

research purposes. The creation of detailed application notes, experimental protocols, and

signaling pathway diagrams for Alorac in the context of drug development is not possible due

to the complete absence of relevant research. Researchers and scientists are advised to verify

the identity and intended application of chemical compounds before planning experimental

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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